2-chloro-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-chloro-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)benzamide, also known as CUDC-305, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It is a potent inhibitor of multiple oncogenic pathways, including histone deacetylases (HDACs), epidermal growth factor receptor (EGFR), and human epidermal growth factor receptor 2 (HER2).
Scientific Research Applications
Synthesis and Chemical Transformations
2-chloro-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)benzamide, due to its complex structure involving indole and thiophene rings, is likely involved in various chemical synthesis and transformations. Compounds with indole and thiophene moieties have been extensively studied for their synthetic versatility and biological activities. For instance, the synthesis and transformations of ethyl 3-(benzoylamino)-1H-indole-2-carboxylates involve heating ethyl 2-(benzoylamino)-3-(phenylhydrazono)propanoates with polyphosphoric acid, leading to compounds that could undergo decarboxylation to yield N-(5-chloro-1H-indol-3-yl)benzamide (Cucek & Verček, 2008). Such processes highlight the potential for creating novel compounds through intricate synthetic pathways.
Biological Activities and Applications
The structural elements present in 2-chloro-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)benzamide suggest its potential for biological activities. Compounds with similar structures have been explored for various biological applications. For example, studies on cognitive enhancing agents have revealed that compounds with benzenepeptide moieties exhibit significant antiamnestic and antihypoxic activities, indicating potential therapeutic applications for memory impairment and hypoxia (Ono et al., 1995). Moreover, bi-heterocyclic benzamides have been identified as potent inhibitors of alkaline phosphatase, suggesting their utility in regulating bone and teeth calcification (Abbasi et al., 2019).
Anticancer and Anticonvulsant Activities
The indole nucleus, a core component of 2-chloro-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)benzamide, is crucial in many natural and synthetic molecules with significant anticancer and anti-inflammatory activities. Novel compounds with indole-based structures have shown promising results in anticancer evaluations, demonstrating the potential of such compounds in therapeutic applications (Ravinaik et al., 2021). Additionally, derivatives designed for CNS depressant and anticonvulsant activities have highlighted the versatility of indole-containing compounds in addressing neurological disorders (Nikalje et al., 2015).
properties
IUPAC Name |
2-chloro-N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN2OS/c22-17-8-3-2-7-16(17)21(25)23-14-19(20-10-5-13-26-20)24-12-11-15-6-1-4-9-18(15)24/h1-10,13,19H,11-12,14H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEQYLSRDZWDDOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)C(CNC(=O)C3=CC=CC=C3Cl)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.